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Compound of Interest

Compound Name: Biotin-PEG3-acid

Cat. No.: B1667289

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of Biotin-
PEG3-acid and its derivatives in the immobilization of proteins on various surfaces. The
information is intended to guide researchers in developing robust and reproducible assays for a
wide range of applications, including protein-protein interaction studies, drug screening, and
biosensor development.

Introduction to Biotin-PEG3-Acid

Biotin-PEG3-acid is a versatile biotinylation reagent that facilitates the covalent attachment of
biotin to proteins and other molecules.[1][2][3] It features a biotin moiety for high-affinity binding
to streptavidin or avidin, a carboxylic acid group for conjugation, and a hydrophilic tri-
polyethylene glycol (PEG3) spacer.[1][2] The PEG spacer enhances the solubility of the labeled
molecule, reduces steric hindrance, and minimizes non-specific binding to surfaces, thereby
improving the accessibility of the biotin for binding to streptavidin.

For direct conjugation to primary amines (e.g., lysine residues) on proteins, the carboxylic acid
of Biotin-PEG3-acid is typically activated to an N-hydroxysuccinimide (NHS) ester, forming
Biotin-PEG3-NHS ester. This amine-reactive compound efficiently forms stable amide bonds
with proteins in a straightforward manner.

Key Applications
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The strong and highly specific interaction between biotin and streptavidin (or avidin) is a
cornerstone of many biotechnological applications. Biotin-PEG3-acid and its derivatives are
instrumental in:

o Protein Microarrays: Site-specific immobilization of biotinylated proteins on avidin-coated
glass slides allows for the high-throughput analysis of protein function and interactions.

o Surface Plasmon Resonance (SPR): Immobilizing biotinylated ligands on streptavidin-coated
sensor chips enables the real-time kinetic analysis of molecular interactions.

» Biosensor Development: Functionalizing sensor surfaces with biotinylated recognition
elements is a common strategy for creating sensitive and specific detection platforms.

o Single-Molecule Studies: Controlled immobilization of individual protein molecules on
passivated surfaces is crucial for techniques like single-molecule fluorescence resonance
energy transfer (SMFRET).

o Drug Delivery: The biotin-PEG linker can be used to conjugate drugs to targeting moieties for

cell-specific delivery.

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the biotin-
streptavidin interaction and protein immobilization.

Table 1: Kinetic and Thermodynamic Parameters of the Biotin-Streptavidin Interaction

Parameter Value Reference

Dissociation Constant (Kd) ~10-1°M

Association Rate Constant
(kon)

3.0x10%-45x 10" M1s~1

Dissociation Rate Constant
(koff)

~10-%s7t

Table 2: Example of Protein Immobilization Data for SPR
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Parameter Value Reference

Immobilized Ligand
(Biotinylated Gail)

~700 RU

Varies with analyte

Analyte Binding Response )
concentration

Experimental Protocols
Protein Biotinylation using Biotin-PEG3-NHS Ester

This protocol describes the labeling of a protein with Biotin-PEG3-NHS ester via primary

amines.

Workflow for Protein Biotinylation

Preparation
BiepaiclBIOinRECSNIISE Sty Reaction Purification & Characterization
(10 mM in DMSO)
% Mix Protein and Biotin-PEG3-NHS Incubate Purify Characterize
[—> (10-20 fold molar excess of biotin) (1 hr at RT or overnight at 4°C) (Desalting column) (Determine degree of labeling)

Prepare Protein Solution
(1-5 mg/mL in amine-free buffer)

Surface Preparation Immobilization Analysis

Clean Glass Slide — Silanize with APTES ——3> PES;?:;a;oﬁerpnégf\}iVA — 9 Add Streptavidin —¥ Add Biotinylated Protein —— Image Surface

Surface Preparation Immobilization Analysis

Form Self-Assembled Monolayer - - . Analyze Surface
Clean Gold Surface —» (e.9., with Biotin-PEG-thiol) —» Add Streptavidin —# Add Biotinylated Protein ——# (... SPR, XPS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Biotin-PEG3-Acid for
Protein Immobilization on Surfaces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667289+#biotin-peg3-acid-for-immobilizing-proteins-
on-surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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